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Compound of Interest

Compound Name: Tantalum hydroxide

Cat. No.: B1600181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tantalum hydroxide, a compound

of growing interest in materials science and biomedical research. This document details its

chemical identity, safety information, synthesis protocols, and explores the biocompatibility and

potential drug delivery applications of tantalum-based materials.

Chemical Identification and Physical Properties
Tantalum hydroxide is an inorganic compound with the chemical formula Ta(OH)₅. It is often

referred to as hydrated tantalum oxide (Ta₂O₅·nH₂O).

CAS Number: 37349-51-2[1][2][3][4]

A precise determination of physical properties such as density and melting point for tantalum
hydroxide is not readily available in the literature, likely due to its typical amorphous or

nanocrystalline nature and its tendency to convert to tantalum pentoxide upon heating.[5]

However, for reference, the properties of the closely related and well-characterized tantalum

and tantalum (V) oxide are provided below.

Table 1: Physical and Chemical Properties of Tantalum and Tantalum (V) Oxide
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Property Tantalum (Ta) Tantalum (V) Oxide (Ta₂O₅)

CAS Number 7440-25-7 1314-61-0

Appearance
Gray-blue, hard, ductile

metal[2]
White, odorless powder[6][7]

Density 16.65 g/cm³[8] 8.18 - 8.37 g/cm³[6]

Melting Point 3017 °C[2] 1872 °C[6][9]

Solubility

Insoluble in most acids

(attacked by hydrofluoric acid)

and aqueous solutions.[2][8]

Insoluble in water and most

acids; soluble in molten

potassium hydrogen sulfate

and hydrofluoric acid.[6][9]

Molecular Weight 180.95 g/mol [2] 441.89 g/mol [7]

Safety Data Sheet (SDS) Summary
A comprehensive Safety Data Sheet with detailed hazard classifications for tantalum
hydroxide is not consistently available. Much of the available safety information is extrapolated

from data on tantalum and tantalum (V) oxide.

General Safety Precautions:

Handling: Use personal protective equipment, including gloves and safety glasses. Avoid

dust formation and inhalation. Ensure adequate ventilation.[5]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[5]
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Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide. Wear

self-contained breathing apparatus if necessary.[5]

Toxicity: Tantalum and its principal oxide exhibit low solubility and toxicity.[10] Tantalum is

generally considered biocompatible and bioinert.[10][11][12]

Note: The lack of specific and detailed hazard data for tantalum hydroxide necessitates

handling it with the care afforded to new or poorly characterized chemical substances.

Experimental Protocols: Synthesis of Tantalum
Hydroxide
Tantalum hydroxide is typically synthesized via the hydrolysis of tantalum precursors. The

following protocols are examples of common synthesis methods.

Hydrolysis of Tantalum Pentachloride
This method involves the hydrolysis of a tantalum pentachloride solution with a base.

Materials:

n-butanol solution of tantalum pentachloride (e.g., 200 g/L)

Aqueous solution of sodium hydroxide (pH 13)

Procedure:

To an n-butanol solution of tantalum pentachloride, add an aqueous solution of sodium

hydroxide (volume ratio of NaOH solution to TaCl₅ solution is 2:1).

Conduct the reaction at room temperature with stirring for approximately 28 minutes.

The resulting white precipitate is tantalum hydroxide.

The solid can be collected by filtration and washed to remove impurities.
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Precipitation from Tantalum Precursors in Controlled
Aqueous Solutions
This is a general method to produce amorphous or nanocrystalline tantalum hydroxide.

Materials:

Tantalum precursor (e.g., tantalum ethoxide, tantalum chloride)

Aqueous solution

Alkaline solution (e.g., ammonia) to adjust pH

Procedure:

Dissolve the tantalum precursor in a suitable solvent.

Add the precursor solution to a controlled aqueous solution.

Induce precipitation by adjusting the pH to alkaline conditions (pH 8-9) using an alkaline

solution.

The resulting amorphous or nanocrystalline tantalum hydroxide can be collected by

filtration, washed, and dried.

Experimental Workflow and Logical Relationships
The following diagrams illustrate a typical experimental workflow for the synthesis of tantalum
hydroxide and the broader context of tantalum's use in biomedical applications.

Start: Tantalum Precursor
(e.g., Tantalum Pentachloride)

Hydrolysis
(Addition of NaOH solution)

Step 1 Precipitation of
Tantalum Hydroxide

Step 2 Filtration and WashingStep 3 DryingStep 4 End Product:
Tantalum Hydroxide

Step 5

Click to download full resolution via product page

A typical experimental workflow for the synthesis of tantalum hydroxide.
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Tantalum Ore
(e.g., Tantalite)

Extraction and Purification

Tantalum Hydroxide
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Tantalum Metal
(via Reduction)

Biomedical Applications

Coatings, Drug Delivery
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Logical relationship from tantalum ore to biomedical applications.

Biocompatibility and Drug Development
Applications
Tantalum and its oxide are known for their excellent biocompatibility, making them highly

suitable for medical applications. They exhibit high resistance to chemical attack and elicit

minimal adverse biological responses.[12] Studies have shown that tantalum surfaces can

enhance cell adhesion, proliferation, and osteogenic differentiation.[11]
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While specific quantitative data for the drug loading and release kinetics of tantalum
hydroxide are not readily available, the broader class of tantalum-based materials, particularly

porous tantalum and tantalum oxide nanoparticles, are being actively investigated for drug

delivery applications.

Table 2: Biocompatibility and Drug Delivery Potential of Tantalum-Based Materials

Parameter Observation Reference

Cell Viability

Tantalum surfaces have been

shown to support higher cell

viability and proliferation of

osteoblast-like cells compared

to titanium and stainless steel.

[11]

Inflammatory Response

Tantalum implants show

minimal inflammatory response

and are often encapsulated by

thin fibrous connective tissue.

[12]

Bacterial Adhesion

Anodized tantalum surfaces

have shown a 40-50%

reduction in bacterial adhesion

(Staphylococcus aureus)

compared to other materials.

[11]

Drug Release

Porous tantalum has been

shown to release antibiotics for

a longer duration compared to

bone cement.

[13]

Drug Carrier

Mesoporous tantalum oxide

nanoparticles have been

successfully used to load and

deliver chemotherapeutics like

doxorubicin in a pH-responsive

manner.

[14]
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The high surface area and reactivity of tantalum hydroxide suggest its potential as a

precursor for creating porous tantalum oxide structures for drug delivery systems. Further

research is needed to quantify the drug loading capacity and release kinetics of tantalum
hydroxide-derived materials.

Conclusion
Tantalum hydroxide is a key intermediate in the synthesis of various tantalum-based

materials. While detailed safety and physical data for the hydroxide itself are sparse, the well-

documented biocompatibility of tantalum and tantalum oxide positions tantalum hydroxide as

a promising precursor for advanced biomedical applications, including drug delivery systems

and biocompatible coatings. Researchers and drug development professionals are encouraged

to explore the potential of this versatile compound, keeping in mind the need for further

characterization and safety evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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